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Compound of Interest

Compound Name: 4-(4-Bromophenethyl)morpholine

Cat. No.: B1280873

This document provides crucial safety protocols, operational guidance, and disposal plans for
researchers, scientists, and drug development professionals working with 4-(4-
Bromophenethyl)morpholine. The information is compiled to ensure safe laboratory practices
and mitigate potential hazards.

Chemical Identification and Properties

While specific hazard data for 4-(4-Bromophenethyl)morpholine is limited, information from
structurally similar compounds, such as 4-(4-Bromophenyl)morpholine and other morpholine
derivatives, provides a strong basis for safety protocols.
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Property Value Source
Molecular Formula C12H16BrNO [1]
Molecular Weight 270.2 g/mol [1]
CAS Number 736991-39-2 [1]

Likely a solid, as the related 4-

(4-Bromophenyl)morpholine is

Appearance
a white to off-white crystalline
powder.[2]
Store at room temperature.[1]
A cool, dry, well-ventilated area
Storage is recommended for

brominated organic

compounds.[3]

Hazard Summary and Precautionary Statements

Based on related compounds like 4-(4-Bromophenyl)morpholine, the following hazards should
be assumed[4][5]:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

General precautionary statements for morpholine derivatives include warnings of flammability,
toxicity if in contact with skin or inhaled, and the risk of causing severe skin burns and eye
damage[6][7][8].

Operational Plan: Personal Protective Equipment
(PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines
the required equipment based on recommendations for handling morpholine and brominated
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compounds.

. Rationale and
Body Part Required PPE e s
Specifications

Use in case of inadequate
ventilation or when handling
powders to avoid inhaling
Respiratory NIOSH-approved respirator dust/vapors.[9][10][11] A full-
face respirator with appropriate
cartridges is recommended for

higher concentrations.[11][12]

Tightly fitting safety goggles Protects against splashes,

Eyes/Face )
and face shield vapors, and dust.[6][10][12]

Elbow-length impervious
gloves are recommended.[12]
Butyl rubber or fluoroelastomer

) ) gloves are suitable for

Hands Chemical-resistant gloves )

prolonged contact with
morpholine.[12] Always wash
hands thoroughly after

handling.[10][13]

Wear appropriate protective
clothing to prevent skin
Body Chemical-protection suit or lab ~ contact.[10][12] An easily
coat accessible safety shower is a
critical engineering control.[10]

[11]

Handling and Storage Protocol

Engineering Controls:

o Always handle this compound within a certified chemical fume hood to control emissions at
the source.[6][12]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://shimistore.com/wp-content/uploads/2023/12/MSDS-of-Morpholine-1.pdf
https://pim-resources.coleparmer.com/sds/96280.pdf
https://uwwapps.uww.edu/apps/riskmanagement/msds/morpholine_99+p_a.c.s_reagent_sigma-aldrich_2.5.06.pdf
https://uwwapps.uww.edu/apps/riskmanagement/msds/morpholine_99+p_a.c.s_reagent_sigma-aldrich_2.5.06.pdf
https://redox.com/wp-content/sds/3093.pdf
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://pim-resources.coleparmer.com/sds/96280.pdf
https://redox.com/wp-content/sds/3093.pdf
https://redox.com/wp-content/sds/3093.pdf
https://redox.com/wp-content/sds/3093.pdf
https://pim-resources.coleparmer.com/sds/96280.pdf
https://aksci.com/sds/9273CD_SDS.pdf
https://pim-resources.coleparmer.com/sds/96280.pdf
https://redox.com/wp-content/sds/3093.pdf
https://pim-resources.coleparmer.com/sds/96280.pdf
https://uwwapps.uww.edu/apps/riskmanagement/msds/morpholine_99+p_a.c.s_reagent_sigma-aldrich_2.5.06.pdf
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://redox.com/wp-content/sds/3093.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Facilities must be equipped with an eyewash station and a safety shower.[10][11]

« If the material is flammable, use explosion-proof ventilation and non-sparking tools.[6][10]
[12]

Safe Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) for similar compounds before starting
work.

o Ensure all required PPE is inspected and worn correctly before entering the handling area.
e Ground and bond containers when transferring material to prevent static discharge.[6][10]
e Avoid creating dust.[14]

e Do not eat, drink, or smoke in the laboratory.[12][13]

» After handling, wash hands and other exposed skin areas thoroughly.[13][15]

Storage Conditions:

Store in a tightly sealed, chemically resistant container.[3]

Keep in a cool, dry, and well-ventilated area away from heat and direct sunlight.[3][9]

Store away from incompatible substances such as strong oxidizing agents, alkalis, and
certain metals like aluminum.[3][10]

Label all containers clearly with the chemical identity and associated hazards.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or personal exposure.[3]

Personal Exposure Response

The following diagram outlines the immediate steps to take in case of accidental exposure.
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Caption: Workflow for personal exposure incidents.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen.[14][15] Seek immediate medical attention.[9][16]

» Skin Contact: Immediately remove all contaminated clothing.[6][15] Flush the skin with plenty
of water for at least 15 minutes.[13][15] Chemical burns must be treated promptly by a
physician.[16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[6][15] Remove contact lenses if present and easy to do.[15] Seek immediate
medical attention.[15]

 Ingestion: Do NOT induce vomiting.[9][13] Rinse the mouth with water if the person is
conscious.[6][13] Never give anything by mouth to an unconscious person.[13][14] Seek
immediate medical attention.[9][16]

Spill Response Plan
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Caption: Step-by-step spill response workflow.

Disposal Plan
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Improper disposal of brominated organic compounds can cause significant environmental
harm.[3] All waste containing this substance must be treated as hazardous.

Waste Disposal Workflow
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(e.g., excess reagent, contaminated items)

y

Segregate as 'Halogenated
Organic Waste'.
Do not mix with non-halogenated waste.

'

Use a dedicated, properly sealed,
and chemically resistant container.

i

Clearly label the container:
'Hazardous Waste - Halogenated Organic'
and list contents.

'

Store the waste container in a
secure, well-ventilated area away
from incompatible materials.

Arrange for disposal by a

licensed hazardous waste
management provider.

Click to download full resolution via product page

Caption: Waste management and disposal workflow.
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Disposal Protocol:

o Categorize Waste: All materials contaminated with 4-(4-Bromophenethyl)morpholine,
including the chemical itself, contaminated lab supplies (gloves, filter paper), and solutions,
must be categorized as Halogenated Organic Waste.[3]

» Collect Waste: Use separate, designated containers for solid and liquid halogenated waste.
[3][17]

» Labeling: Ensure waste containers are clearly labeled as "Hazardous Waste" and specify
"Halogenated Organic Waste".[3]

e Disposal: The waste must be disposed of through a licensed hazardous waste disposal
facility.[18] Incineration at facilities with appropriate emission controls is a common method
for bromine-containing waste.[18] Do not discharge into drains or the environment.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling 4-(4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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